Cas no 34934-05-9 (4-ethyl-2,3-dihydro-1H-indole-2,3-dione)

4-Ethyl-2,3-dihydro-1H-indole-2,3-dione is a heterocyclic organic compound featuring an indole backbone substituted with an ethyl group at the 4-position and two carbonyl groups at the 2- and 3-positions. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and organic research. The compound’s keto functionalities enable versatile transformations, including condensation and nucleophilic addition reactions, while the ethyl group enhances lipophilicity, influencing solubility and binding properties. Its well-defined molecular framework makes it a valuable building block for constructing complex heterocycles. High purity and stability under standard conditions ensure consistent performance in synthetic workflows.
4-ethyl-2,3-dihydro-1H-indole-2,3-dione structure
34934-05-9 structure
Product Name:4-ethyl-2,3-dihydro-1H-indole-2,3-dione
CAS No:34934-05-9
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD03844811
CID:295219
PubChem ID:13827082
Update Time:2025-05-20

4-ethyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2,3-dione,4-ethyl-
    • 4-ETHYL ISATIN
    • 4-ethyl-1H-indole-2,3-dione
    • 1H-Indole-2,3-dione,4-ethyl
    • 4-Aethyl-indolin-2,3-dion
    • 4-ethyl-indoline-2,3-dione
    • Isatin-based compound,28
    • 4-ethyl-2,3-dihydro-1H-indole-2,3-dione
    • 4-ethylisatin
    • AKOS006230308
    • 4-ethylindoline-2,3-dione
    • SCHEMBL1871243
    • SB65912
    • 34934-05-9
    • BDBM22808
    • CKFAWBMSCAGKKE-UHFFFAOYSA-N
    • DTXSID10550566
    • EN300-94970
    • F77897
    • J-019807
    • Isatin-based compound, 28
    • A928621
    • CHEMBL442046
    • MDL: MFCD03844811
    • Inchi: 1S/C10H9NO2/c1-2-6-4-3-5-7-8(6)9(12)10(13)11-7/h3-5H,2H2,1H3,(H,11,12,13)
    • InChI Key: CKFAWBMSCAGKKE-UHFFFAOYSA-N
    • SMILES: O=C1C(NC2C=CC=C(CC)C=21)=O

Computed Properties

  • Exact Mass: 175.06300
  • Monoisotopic Mass: 175.063329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 1.5

Experimental Properties

  • PSA: 46.17000
  • LogP: 1.52180

4-ethyl-2,3-dihydro-1H-indole-2,3-dione Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-ethyl-2,3-dihydro-1H-indole-2,3-dione Pricemore >>

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Additional information on 4-ethyl-2,3-dihydro-1H-indole-2,3-dione

Research Brief on 4-ethyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 34934-05-9): Recent Advances and Applications

4-ethyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 34934-05-9) is a synthetic indole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, as well as its direct applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

One of the most notable advancements in the study of 4-ethyl-2,3-dihydro-1H-indole-2,3-dione is its role as a precursor in the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of indole-based scaffolds, which are widely used in the development of kinase inhibitors and antimicrobial agents. The study reported that derivatives of this compound exhibited potent inhibitory activity against several pathogenic bacterial strains, suggesting its potential as a lead compound for antibiotic development.

In addition to its antimicrobial properties, 4-ethyl-2,3-dihydro-1H-indole-2,3-dione has been investigated for its neuroprotective effects. A recent preclinical study published in Neuropharmacology revealed that this compound could modulate oxidative stress pathways in neuronal cells, thereby offering protection against neurodegenerative conditions such as Alzheimer's disease. The study utilized in vitro and in vivo models to demonstrate the compound's ability to reduce amyloid-beta aggregation and improve cognitive function in animal models.

Another area of interest is the compound's potential application in cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 highlighted its role as a selective inhibitor of certain oncogenic kinases. The study found that 4-ethyl-2,3-dihydro-1H-indole-2,3-dione derivatives could effectively target cancer cell proliferation and induce apoptosis in various cancer cell lines, including breast and lung cancer. These findings underscore the compound's promise as a scaffold for designing next-generation anticancer agents.

Despite these promising results, challenges remain in the clinical translation of 4-ethyl-2,3-dihydro-1H-indole-2,3-dione-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Nevertheless, the compound's diverse biological activities and structural versatility make it a valuable candidate for future drug development efforts.

In conclusion, 4-ethyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 34934-05-9) represents a promising chemical entity with broad applications in medicinal chemistry and drug discovery. Recent studies have elucidated its potential in antimicrobial, neuroprotective, and anticancer therapies, paving the way for further exploration and development. Continued research into its mechanism of action and structural optimization will be crucial for unlocking its full therapeutic potential.

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